Cas no 172366-44-8 (2,6-Difluorobenzenethiol)

• Product Name: 2,6-Difluorobenzenethiol
• CAS No: 172366-44-8
• MF: C₆H₄F₂S
• MW: 146.157767295837
• MDL: MFCD12026163
• CID: 905641
• PubChem ID: 13472030
• Update Time: 2025-06-15

2,6-Difluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,6-difluoro- (9CI)
• 2,6-DIFLUOROBENZENETHIOL
• 2,6-Difluorothiophenol
• Benzenethiol, 2,6-difluoro-
• 2,6-Difluorobenzene-1-thiol
• 2,6-bis(fluoranyl)benzenethiol
• A811653
• 172366-44-8
• DTXSID70541677
• N10599
• AKOS006316668
• SCHEMBL457725
• MFCD12026163
• AS-49789
• EN300-673745
• 2,6-Difluorobenzenethiol

• MDL： MFCD12026163
• Inchi： 1S/C6H4F2S/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
• InChI Key： PALORHWWZVBSLZ-UHFFFAOYSA-N
• SMILES： SC1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 146.00022
• Monoisotopic Mass: 146.00017763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 1

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2,6-Difluorobenzenethiol

Introduction to 2,6-Difluorobenzenethiol (CAS No. 172366-44-8)

2,6-Difluorobenzenethiol, with the chemical formula C₆H₃F₂S, is a fluorinated aromatic thiol that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound, identified by the CAS number 172366-44-8, represents a specialized derivative of benzenethiol, where two fluorine atoms are strategically positioned at the 2- and 6-positions of the benzene ring. The presence of these fluorine substituents introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the thiol group, making it a valuable intermediate in synthetic chemistry and drug development.

The synthesis of 2,6-difluorobenzenethiol typically involves multi-step organic transformations, starting from commercially available precursors such as 2,6-difluorobenzene. Common methodologies include nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions to introduce the thiol functionality. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for industrial applications. Recent advancements in catalytic systems have enabled more efficient and environmentally benign routes to this compound, aligning with the growing emphasis on green chemistry principles.

In pharmaceutical research, 2,6-difluorobenzenethiol has been explored as a building block for the development of novel therapeutic agents. The combination of fluorine atoms and a reactive thiol group makes it a versatile scaffold for designing molecules with enhanced metabolic stability and improved pharmacokinetic profiles. For instance, studies have demonstrated its utility in constructing kinase inhibitors, where the fluorinated aromatic ring can enhance binding affinity to target proteins. Additionally, the thiol group can serve as a point for further functionalization, allowing for the creation of complex drug candidates with tailored biological activities.

One of the most compelling aspects of 2,6-difluorobenzenethiol is its potential in materials science applications. The electron-withdrawing nature of the fluorine substituents can influence the electronic properties of materials derived from this compound. For example, it has been investigated as a precursor for organic semiconductors and conductive polymers, where its ability to modulate charge transport is highly desirable. Furthermore, its stability under various conditions makes it suitable for use in advanced coatings and surface modifications.

Recent research has also highlighted the role of 2,6-difluorobenzenethiol in medicinal chemistry beyond simple drug discovery. Its reactivity with transition metals has opened new avenues for catalytic applications, including cross-coupling reactions that are pivotal in constructing complex molecular architectures. These findings underscore the compound's importance not only as a synthetic intermediate but also as a catalyst in modern organic synthesis.

The chemical properties of 2,6-difluorobenzenethiol make it particularly interesting for studying intermolecular interactions. The presence of both fluorine and sulfur atoms creates unique opportunities for hydrogen bonding and π-stacking interactions, which can be exploited in designing supramolecular assemblies. Such systems have potential applications in nanotechnology and nanomedicine, where precise control over molecular architecture is essential.

From an industrial perspective, the demand for 2,6-difluorobenzenethiol is driven by its utility in high-value applications. As pharmaceutical companies continue to seek innovative compounds for drug development, intermediates like this one play a crucial role in accelerating discovery pipelines. Moreover, advancements in process chemistry have led to more cost-effective production methods, making it more accessible for academic and industrial research.

The safety profile of 172366-44-8 is another important consideration. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation or unwanted side reactions.

In conclusion, 2，6-Difluorobenzenethiol (CAS No: 172366-44-8) is a multifaceted compound with significant potential across multiple scientific disciplines。 Its unique structural features make it an invaluable tool for synthetic chemists，pharmacologists，and materials scientists alike。 As research continues to uncover new applications，this compound is poised to remain at the forefront of innovation in chemical science。